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Compound of Interest

Compound Name: Ranelic Acid

Cat. No.: B1678806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ranelic acid is an organic acid that functions as a chelating agent for metal cations.[1][2][3] It

is the organic moiety of Strontium Ranelate, a drug used in the treatment of osteoporosis to

increase bone mineral density.[1][4] While the therapeutic effect is primarily attributed to the

strontium ion, the physicochemical properties of ranelic acid are critical for the formulation,

stability, and analysis of the active pharmaceutical ingredient.

These application notes provide comprehensive guidelines for the safe handling, storage, and

analysis of ranelic acid powder in a research and development setting. Given that much of the

publicly available data pertains to its strontium salt, this document will clearly differentiate

between data for ranelic acid and strontium ranelate where applicable.

Physical and Chemical Properties
A summary of the key physical and chemical properties of ranelic acid is provided in the table

below.
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Property Value Source

Chemical Formula C₁₂H₁₀N₂O₈S

Molecular Weight 342.28 g/mol

Appearance Solid powder

Purity >98% (typical)

CAS Number 135459-90-4

Safety, Handling, and Personal Protective
Equipment (PPE)
3.1 GHS Classification and Hazards

Based on aggregated data from the ECHA C&L Inventory, ranelic acid has the following GHS

hazard statement:

H362: May cause harm to breast-fed children.

Standard laboratory safety precautions should be observed at all times.

3.2 Handling Precautions

For research use only. Not for human or veterinary use.

Avoid inhalation of dust. Handle in a well-ventilated area, preferably in a fume hood.

Avoid contact with skin and eyes.

Minimize dust generation during handling.

Wash hands thoroughly after handling.

3.3 Personal Protective Equipment (PPE)

The following PPE should be worn when handling ranelic acid powder:
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Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: A NIOSH-approved respirator is recommended if handling large

quantities or if dust generation is likely.

Skin and Body Protection: A laboratory coat should be worn.

Storage and Stability
4.1 Storage Conditions

Proper storage is crucial to maintain the integrity of ranelic acid powder.

Condition Short-term (days to weeks)
Long-term (months to
years)

Temperature 0 - 4 °C -20 °C

Light Store in the dark Store in the dark

Atmosphere Store in a dry place Store in a dry place

Source:

4.2 Stability

The product is stable for several weeks at ambient temperature, sufficient for shipping.

With proper storage, the shelf life is greater than 3 years.

For the related compound, Strontium Ranelate, studies have shown degradation in acidic

and oxidative environments. Thermal treatment and UV light (up to 24 hours) had a

negligible effect.

Solubility
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Quantitative solubility data for ranelic acid is limited. The following table summarizes the

available information.

Solvent Solubility Notes Source

DMSO Soluble
Formulation in DMSO

is possible.

Water (Strontium

Ranelate)
2.17 mg/mL

This value is for the

strontium salt, not the

free acid.

Stock solutions in DMSO should be stored at 0 - 4 °C for short-term use and -20 °C for long-

term storage.

Experimental Protocols
The following are example protocols for the analysis of ranelic acid, adapted from methods

developed for strontium ranelate. Researchers should validate these methods for their specific

application.

6.1 Protocol 1: Quantification of Ranelic Acid using Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC)

This method is adapted from published HPLC methods for strontium ranelate.

Instrumentation:

HPLC system with a UV detector

C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

Reagents:

Methanol (HPLC grade)

Trifluoroacetic acid (TFA)
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Water (HPLC grade)

Ranelic acid standard

Mobile Phase:

Isocratic mixture of methanol and 0.1% (v/v) TFA in water (e.g., 52:48 v/v).

Procedure:

Standard Preparation: Prepare a stock solution of ranelic acid in the mobile phase.

Create a series of dilutions to generate a calibration curve (e.g., 20-320 µg/mL).

Sample Preparation: Accurately weigh and dissolve the ranelic acid powder in the mobile

phase to a known concentration within the calibration range.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: 34 °C

Detection Wavelength: 321 nm

Analysis: Inject the standards and samples. Quantify the ranelic acid peak based on the

calibration curve.

6.2 Protocol 2: UV-Vis Spectrophotometric Analysis of Ranelic Acid

This protocol is based on UV-Vis methods for strontium ranelate.

Instrumentation:

UV-Vis Spectrophotometer

Reagents:
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0.1% (v/v) Trichloroacetic acid in water

Ranelic acid standard

Procedure:

Standard Preparation: Prepare a stock solution of ranelic acid in the 0.1% trichloroacetic

acid solution. Prepare a dilution series to create a calibration curve (e.g., 5-100 µg/mL).

Sample Preparation: Dissolve the ranelic acid powder in the 0.1% trichloroacetic acid

solution to a concentration within the calibration range.

Analysis:

Measure the absorbance of the standards and samples at the wavelength of maximum

absorbance (λmax), which is approximately 321 nm for strontium ranelate.

Determine the concentration of ranelic acid in the sample using the calibration curve.

Visualizations
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Caption: Experimental workflow for the quantification of Ranelic Acid by HPLC.

7.3 Relationship between Ranelic Acid and Strontium Ranelate in Osteoporosis Treatment
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Caption: Conceptual diagram of Ranelic Acid's role in Strontium Ranelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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